4-methyl-N-(4-methyl-1,2,5-oxadiazol-3-yl)benzenesulfonamide
Overview
Description
4-methyl-N-(4-methyl-1,2,5-oxadiazol-3-yl)benzenesulfonamide is a chemical compound that is widely used in scientific research. It is a sulfonamide derivative that has been found to have a variety of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 4-methyl-N-(4-methyl-1,2,5-oxadiazol-3-yl)benzenesulfonamide is not fully understood. However, it is known to inhibit the activity of carbonic anhydrase enzymes. Carbonic anhydrases are a family of enzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate. Inhibition of carbonic anhydrase activity has been shown to have a variety of biological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are diverse. It has been shown to have anti-inflammatory, anti-cancer, anti-bacterial, and anti-viral effects. It has also been shown to affect the pH balance in cells, leading to changes in cell function.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-methyl-N-(4-methyl-1,2,5-oxadiazol-3-yl)benzenesulfonamide in lab experiments is its high purity and stability. It is also relatively easy to synthesize. However, one of the limitations of using this compound is its potential toxicity. It is important to handle it with care and follow proper safety protocols.
Future Directions
There are several future directions for research involving 4-methyl-N-(4-methyl-1,2,5-oxadiazol-3-yl)benzenesulfonamide. One area of interest is the development of new derivatives with improved biological activity. Another area of interest is the investigation of the compound's potential as a therapeutic agent for various diseases. Finally, there is also potential for the use of this compound in diagnostic imaging applications.
Conclusion
In conclusion, this compound is a versatile compound with a wide range of scientific research applications. Its synthesis method is relatively simple, and it has been shown to have diverse biochemical and physiological effects. While there are some limitations to its use in lab experiments, there are also many potential future directions for research involving this compound.
Synthesis Methods
The synthesis method of 4-methyl-N-(4-methyl-1,2,5-oxadiazol-3-yl)benzenesulfonamide involves the reaction between 4-methylbenzenesulfonyl chloride and 4-methyl-1,2,5-oxadiazol-3-amine in the presence of a base. The reaction takes place at room temperature and yields the desired product in high purity.
Scientific Research Applications
4-methyl-N-(4-methyl-1,2,5-oxadiazol-3-yl)benzenesulfonamide has a wide range of scientific research applications. It has been used as a tool compound to investigate the role of sulfonamides in biological systems. It has also been used as a starting material for the synthesis of other compounds with potential biological activity.
properties
IUPAC Name |
4-methyl-N-(4-methyl-1,2,5-oxadiazol-3-yl)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3O3S/c1-7-3-5-9(6-4-7)17(14,15)13-10-8(2)11-16-12-10/h3-6H,1-2H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DYAQNEUWGWJGEF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NC2=NON=C2C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N~4~-{4-[(diethylamino)sulfonyl]phenyl}-N~1~,N~1~-diethyl-1,4-piperidinedicarboxamide](/img/structure/B5409523.png)
![N-(2,3-dihydro-1,4-benzodioxin-5-yl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-amine](/img/structure/B5409527.png)
![1-(4,7-dimethylpyrazolo[5,1-c][1,2,4]triazin-3-yl)ethanone (4-tert-butylphenyl)hydrazone](/img/structure/B5409533.png)
![4-{4-[(4-methoxyphenyl)acetyl]-1-piperazinyl}-6-(4-methyl-1-piperazinyl)pyrimidine](/img/structure/B5409537.png)
![N-[1-(7-acetyl-2-pyridin-4-yl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-yl)pyrrolidin-3-yl]acetamide](/img/structure/B5409546.png)
![4-[(2R*,6S*)-2,6-dimethyl-4-morpholinyl]-6-(methoxymethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine](/img/structure/B5409552.png)
![5-[(5-methyl-2-thienyl)methylene]-1-(tetrahydro-2-furanylmethyl)-2,4,6(1H,3H,5H)-pyrimidinetrione](/img/structure/B5409555.png)
![4-(3-fluoro-4-methoxybenzoyl)-3-hydroxy-1-[3-(4-morpholinyl)propyl]-5-(3-nitrophenyl)-1,5-dihydro-2H-pyrrol-2-one](/img/structure/B5409561.png)
![2-methoxy-N-{5-[(phenylthio)methyl]-1,3,4-thiadiazol-2-yl}acetamide](/img/structure/B5409564.png)
![1-{[4-(4-phenyl-1H-pyrazol-5-yl)piperidin-1-yl]carbonyl}cyclopropanecarboxamide](/img/structure/B5409573.png)
![N,N,N',N'-tetramethyl-7-{[2-(methylamino)-5-pyrimidinyl]carbonyl}-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine-2,4-diamine](/img/structure/B5409576.png)
![methyl 2-(5-{[1-(1,3-benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2,4-dioxo-1,3-thiazolidin-3-yl)propanoate](/img/structure/B5409592.png)
